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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetyl lactate, the ester of cetyl alcohol and lactic acid, is a multifunctional ingredient with

significant applications in the pharmaceutical, cosmetic, and personal care industries. Its

unique combination of emollient, moisturizing, and penetration-enhancing properties makes it a

valuable component in a wide range of topical formulations. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

functional applications of cetyl lactate, with a focus on experimental methodologies and

quantitative data.

Chemical Structure and Identification
Cetyl lactate is chemically known as hexadecyl 2-hydroxypropanoate. It consists of a C16 alkyl

chain (from cetyl alcohol) esterified with the carboxylic acid group of lactic acid.
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Identifier Value

IUPAC Name hexadecyl 2-hydroxypropanoate[1]

CAS Number 35274-05-6[2]

Molecular Formula C₁₉H₃₈O₃[2]

SMILES CCCCCCCCCCCCCCCCOC(=O)C(C)O[1]

InChI Key WUKXMJCZWYUIRZ-UHFFFAOYSA-N[1]

Synonyms
n-hexadecyl lactate, Ceraphyl 28, Hexadecyl

lactate[3][4]

Physicochemical Properties
Cetyl lactate is a white, waxy solid at room temperature with a faint, fatty, butter-like odor.[1][5]

Its properties are summarized in the table below.

Property Value Reference

Molecular Weight 314.5 g/mol [1][3]

Melting Point 35.00 to 44.00 °C [5]

Boiling Point
353.00 to 354.00 °C @ 760.00

mm Hg
[5]

Solubility
Practically insoluble in water;

Soluble in ethanol and ether.
[1][6]

Specific Gravity
0.89300 to 0.90500 @ 28.00

°C
[5]

Acid Value max. 3.00 KOH/g [5]

Saponification Value 174.00 to 189.00 [5]

logP (o/w) 6.69 [5]

Synthesis of Cetyl Lactate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.slideshare.net/slideshow/determination-of-acid-value-saponification-value-and-ester-value/250668731
https://www.ajer.org/papers/Vol-7-issue-12/M0712101104.pdf
https://www.ajer.org/papers/Vol-7-issue-12/M0712101104.pdf
https://www.slideshare.net/slideshow/determination-of-acid-value-saponification-value-and-ester-value/250668731
https://www.slideshare.net/slideshow/determination-of-acid-value-saponification-value-and-ester-value/250668731
http://www.waxpedia.org/wiki/index.php?title=Melting_point
https://www.quora.com/How-is-the-melting-point-of-wax-determined
https://www.benchchem.com/product/b148137?utm_src=pdf-body
https://www.slideshare.net/slideshow/determination-of-acid-value-saponification-value-and-ester-value/250668731
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://www.slideshare.net/slideshow/determination-of-acid-value-saponification-value-and-ester-value/250668731
http://www.waxpedia.org/wiki/index.php?title=Melting_point
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://www.slideshare.net/slideshow/determination-of-acid-value-saponification-value-and-ester-value/250668731
https://pjsir.org/multidisciplinary-archive/Volume%2010%201967/Issue%203/Article%2016%20Vol%2010%20Issue%203%201967.pdf
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://pubmed.ncbi.nlm.nih.gov/2766414/
https://www.benchchem.com/product/b148137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cetyl lactate is primarily synthesized through the esterification of cetyl alcohol with lactic acid.

This reaction can be carried out via direct esterification or transesterification.

Experimental Protocol: Direct Esterification
This method involves the direct reaction of cetyl alcohol and lactic acid, typically in the

presence of an acid catalyst.

Materials:

Cetyl alcohol

Lactic acid (typically an 88-92% solution)

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Procedure:

A mixture of cetyl alcohol, lactic acid, and an acid catalyst in toluene is refluxed.

The water formed during the reaction is removed azeotropically using a Dean-Stark

apparatus.

The reaction is monitored for completion (e.g., by measuring the acid value of the reaction

mixture).

Upon completion, the mixture is cooled and washed with a sodium bicarbonate solution to

neutralize the acid catalyst, followed by washing with water.

The organic layer is dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield crude cetyl lactate.
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The product can be further purified by distillation under reduced pressure.

Reactants

Reaction Work-up Purification

Cetyl Alcohol

Reflux with Azeotropic Water RemovalLactic Acid

Acid Catalyst

Neutralization Washing Drying Solvent Removal Vacuum Distillation Cetyl Lactate

Click to download full resolution via product page

Direct Esterification Workflow for Cetyl Lactate Synthesis.

Functional Properties and Applications
Cetyl lactate's primary functions in formulations are as an emollient, skin-conditioning agent,

and penetration enhancer.

Emollient and Skin-Conditioning Effects
As an emollient, cetyl lactate helps to soften and smooth the skin by forming a protective layer

that reduces water loss.[2] This property is attributed to its fatty alcohol chain, which provides

lubricity and a silky feel to the skin and hair.[6] The lactic acid moiety contributes to its

moisturizing and mild exfoliating properties.[2][7]
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Mechanism of Cetyl Lactate as an Emollient.

Percutaneous Penetration Enhancement
Cetyl lactate has been shown to enhance the percutaneous absorption of active

pharmaceutical ingredients (APIs). A study on the percutaneous absorption of indomethacin in

rats demonstrated a significant increase in bioavailability when formulated with cetyl lactate.

The bioavailability was approximately 2.2% for a 1% cetyl lactate solution and 6.8% for a 3%

solution, compared to 0.04% for the control. The study concluded that cetyl lactate acts on the

stratum corneum to enhance penetration.

The proposed mechanism for penetration enhancement by fatty acid esters like cetyl lactate
involves the disruption of the highly ordered lipid structure of the stratum corneum, thereby
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increasing the diffusion of the drug through the skin.
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Proposed Mechanism of Penetration Enhancement by Cetyl Lactate.

Experimental Methodologies for Property
Determination
Determination of Melting Point (Cooling Curve Method)
Principle: The melting point of a waxy solid can be determined by observing the temperature

plateau during a cooling cycle.

Procedure:
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A sample of cetyl lactate is melted in a test tube by placing it in a heated water bath.

A thermometer is inserted into the molten sample.

The test tube is removed from the heat source and allowed to cool.

The temperature is recorded at regular intervals (e.g., every 30 seconds).

A graph of temperature versus time is plotted. The plateau in the cooling curve indicates the

melting point.

Determination of Saponification Value
Principle: The saponification value is the number of milligrams of potassium hydroxide (KOH)

required to saponify one gram of the ester.

Procedure:

A known weight of cetyl lactate is refluxed with a known excess of alcoholic KOH solution

for a specified period (e.g., 30 minutes).

The unreacted KOH is then titrated with a standardized solution of hydrochloric acid (HCl)

using phenolphthalein as an indicator.

A blank titration is performed without the cetyl lactate sample.

The saponification value is calculated using the following formula: Saponification Value = [(B

- S) x N x 56.1] / W Where:

B = volume of HCl used in the blank titration (mL)

S = volume of HCl used in the sample titration (mL)

N = normality of the HCl solution

56.1 = molecular weight of KOH

W = weight of the sample (g)
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Safety and Toxicology
Cetyl lactate is generally considered safe for use in cosmetic and personal care products.[2]

The Cosmetic Ingredient Review (CIR) Expert Panel concluded that lactic acid and its simple

esters, including cetyl lactate, are safe for use in cosmetic products at concentrations up to

10% with a final formulation pH of 3.5 or greater. For salon products, they are considered safe

at concentrations up to 30% with a pH of 3.0 or greater for brief, discontinuous use followed by

thorough rinsing.[1] It is recommended to use sun protection with products containing alpha-

hydroxy acids like cetyl lactate.[1]

Conclusion
Cetyl lactate is a versatile and valuable ingredient for researchers, scientists, and drug

development professionals. Its well-defined chemical structure and physicochemical properties,

combined with its proven efficacy as an emollient, skin-conditioning agent, and penetration

enhancer, make it a key component in the formulation of advanced topical products. A thorough

understanding of its synthesis and functional mechanisms, as outlined in this guide, is essential

for its effective utilization in creating innovative and effective cosmetic and pharmaceutical

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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